rac-Modipafant-d4
rac-Modipafant-d4
Brand Name:
Vulcanchem
CAS No.:
1794707-03-1
VCID:
VC0131720
InChI:
InChI=1S/C34H29ClN6O3/c1-4-44-34(43)31-30(24-9-5-6-10-25(24)35)29(33(42)40-28-11-7-8-17-37-28)20(2)38-32(31)22-12-14-23(15-13-22)41-21(3)39-26-19-36-18-16-27(26)41/h5-19,30,38H,4H2,1-3H3,(H,37,40,42)/i7D,8D,11D,17D
SMILES:
CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)NC3=CC=CC=N3)C)C4=CC=C(C=C4)N5C(=NC6=C5C=CN=C6)C
Molecular Formula:
C34H29ClN6O3
Molecular Weight:
609.119
rac-Modipafant-d4
CAS No.: 1794707-03-1
Cat. No.: VC0131720
Molecular Formula: C34H29ClN6O3
Molecular Weight: 609.119
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1794707-03-1 |
|---|---|
| Molecular Formula | C34H29ClN6O3 |
| Molecular Weight | 609.119 |
| IUPAC Name | ethyl 4-(2-chlorophenyl)-6-methyl-2-[4-(2-methylimidazo[4,5-c]pyridin-1-yl)phenyl]-5-[(3,4,5,6-tetradeuteriopyridin-2-yl)carbamoyl]-1,4-dihydropyridine-3-carboxylate |
| Standard InChI | InChI=1S/C34H29ClN6O3/c1-4-44-34(43)31-30(24-9-5-6-10-25(24)35)29(33(42)40-28-11-7-8-17-37-28)20(2)38-32(31)22-12-14-23(15-13-22)41-21(3)39-26-19-36-18-16-27(26)41/h5-19,30,38H,4H2,1-3H3,(H,37,40,42)/i7D,8D,11D,17D |
| Standard InChI Key | ODRYSCQFUGFOSU-AOCNUFPCSA-N |
| SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)NC3=CC=CC=N3)C)C4=CC=C(C=C4)N5C(=NC6=C5C=CN=C6)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator